Cas no 57707-91-2 (Cyclohexanol,5-methyl-2-(1-methyl-1-phenylethyl)-, (1S,2R,5S)-)

Cyclohexanol,5-methyl-2-(1-methyl-1-phenylethyl)-, (1S,2R,5S)- structure

57707-91-2 structure

Product Name:Cyclohexanol,5-methyl-2-(1-methyl-1-phenylethyl)-, (1S,2R,5S)-

CAS No:57707-91-2

Molecular Formula:C₁₆H₂₄O

Molecular Weight:232.36116

CID:367285

PubChem ID:57652758

Cyclohexanol,5-methyl-2-(1-methyl-1-phenylethyl)-, (1S,2R,5S)- Properties

Names and Identifiers

- Cyclohexanol,5-methyl-2-(1-methyl-1-phenylethyl)-, (1S,2R,5S)-
- (+)-8-Phenylmenthol
- (-)-8-phenylmenthol
- (+-)-8-methyl-decanoic acid
- (+-)-8-Methyl-decansaeure
- (1R,2S,5R)-2-(1-Methyl-1-phenylethyl)-5-methylcyclohexanol
- (1S,2R,5S)-8-(+)-phenylmenthol
- 8-methyl-decanoic acid
- 8-Methyl-decansaeure
- 8-phenylmenthol
- AC1L2J57
- AG-F-96431
- ANTEISOUNDECANOIC ACID
- CTK1H2095
- Decanoicacid, 8-methyl-
- Cyclohexanol, 5-methyl-2-(1-methyl-1-phenylethyl)-
- 57707-91-2
- 5-Methyl-2-(1-methyl-1-phenylethyl)cyclohexanol #
- AKOS009157095
- FT-0641003
- 5-methyl-2-(2-phenylpropan-2-yl)cyclohexan-1-ol
- SCHEMBL927770
- DB-072361
- DB-054786
- +Expand
- MDL： MFCD00066220
- InChIKey： WTQIZFCJMGWUGZ-QEJZJMRPSA-N
- Inchi： InChI=1S/C16H24O/c1-12-9-10-14(15(17)11-12)16(2,3)13-7-5-4-6-8-13/h4-8,12,14-15,17H,9-11H2,1-3H3
- SMILES： CC1CCC(C(C1)O)C(C)(C)C2=CC=CC=C2

Computed Properties

Exact Mass: 232.18282
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 232.182715385g/mol
Heavy Atom Count: 17
Complexity: 240
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.5
Topological Polar Surface Area: 20.2Å²

Experimental Properties

LogP: 3.76130
PSA: 20.23
Refractive Index: n20/D 1.531
Boiling Point: 333.1°C at 760 mmHg
Flash Point: 138.2°C
Optical Activity: [α]20/D +26±1°, c = 2% in ethanol
Density: 0.999 g/mL at 20 °C(lit.)

Cyclohexanol,5-methyl-2-(1-methyl-1-phenylethyl)-, (1S,2R,5S)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02436-250mg	Cyclohexanol,5-methyl-2-(1-methyl-1-phenylethyl)-, (1S,2R,5S)-	57707-91-2		250mg	¥2428.0	2021-09-04
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	78803-250MG	Cyclohexanol,5-methyl-2-(1-methyl-1-phenylethyl)-, (1S,2R,5S)-	57707-91-2	≥98.0% (sum of enantiomers, HPLC)	250MG	1861.61

Cyclohexanol,5-methyl-2-(1-methyl-1-phenylethyl)-, (1S,2R,5S)- Related Literature

1. Stereoselective synthesis of trans-THF rings using an oxidative cyclisation-radical deoxygenation sequence: application to the formal synthesis of trans-(2R,5R)-linalool oxide

Nadeem S. Sheikh RSC Adv. 2015 5 3941
2. Strategies for the asymmetric synthesis of H-phosphinate esters

Karla Bravo-Altamirano,La?titia Coudray,Eric L. Deal,Jean-Luc Montchamp Org. Biomol. Chem. 2010 8 5541
3. Asymmetric induction. Reduction, nucleophilic addition to, and ene reactions of chiral α-ketoesters

James K. Whitesell,Don Deyo,Apurba Bhattacharya J. Chem. Soc. Chem. Commun. 1983 802
4. Enantiomerically pure cyclohexanols and cyclohexane-1,2-diol derivatives; chiral auxiliaries and substitutes for (–)-8-phenylmenthol. A facile enzymatic route

Kurt Laumen,Detlef Breitgoff,Robert Seemayer,Manfred P. Schneider J. Chem. Soc. Chem. Commun. 1989 148
5. Asymmetric aza-[2,3]-Wittig sigmatropic rearrangements: chiral auxiliary control and formal asymmetric synthesis of (2S, 3R, 4R)-4-hydroxy-3-methylproline and (?)-kainic acid

James C. Anderson,Julian M. A. O'Loughlin,James A. Tornos Org. Biomol. Chem. 2005 3 2741
6. Asymmetric radical additions of trialkylboranes to 2H-azirine-3-carboxylates

Erik Risberg,Andreas Fischer,Peter Somfai Chem. Commun. 2004 2088
7. An umpolung-enabled copper-catalysed regioselective hydroamination approach to α-amino acids

Soshi Nishino,Masahiro Miura,Koji Hirano Chem. Sci. 2021 12 11525
8. New synthetic routes to optically active α-quaternary α-aryl amino acid derivatives via the diastereoselective Stevens and Sommelet–Hauser rearrangements

Eiji Tayama,Kiwako Orihara,Hiroshi Kimura Org. Biomol. Chem. 2008 6 3673
9. New synthetic routes to optically active α-quaternary α-aryl amino acid derivatives via the diastereoselective Stevens and Sommelet–Hauser rearrangements

Eiji Tayama,Kiwako Orihara,Hiroshi Kimura Org. Biomol. Chem. 2008 6 3673
10. Asymmetric induction in the cycloaddition reactions of the N-sulphinylcarbamate of 8-phenylmenthol

James K. Whitesell,Dustin James,Joel F. Carpenter J. Chem. Soc. Chem. Commun. 1985 1449

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